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Compound of Interest

Compound Name: 2-tert-Butylcyclohexanone

Cat. No.: B158629 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate, essential safety

and logistical information for 2-tert-Butylcyclohexanone, ensuring the protection of laboratory

personnel and compliance with safety regulations.

Chemical Identifier:

Name: 2-tert-Butylcyclohexanone

Synonyms: 2-(1,1-Dimethylethyl)Cyclohexanone[1]

CAS Number: 1728-46-7[1]

Immediate Safety and Hazard Information
2-tert-Butylcyclohexanone is a combustible liquid and vapor that can cause irritation to the

eyes, skin, respiratory tract, and digestive tract.[1] It may also lead to central nervous system

depression.[1] The full toxicological properties of this chemical have not been completely

investigated.[1]

Key Hazards:

Flammability: Combustible liquid and vapor.[1]

Irritation: May cause eye, skin, respiratory, and digestive tract irritation.[1]
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Central Nervous System: May cause depression of the central nervous system.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 2-tert-Butylcyclohexanone.

Body Part Equipment Specifications

Eyes
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hands Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile or

neoprene gloves are generally

recommended.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against splashes and spills.[1]

Respiratory
Fume Hood or Ventilated

Enclosure

All handling should be

performed in a well-ventilated

area or a chemical fume hood

to keep airborne

concentrations low.[1] If

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of 2-tert-
Butylcyclohexanone and ensuring a safe laboratory environment.
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Handling Protocol:

Ventilation: Always handle 2-tert-Butylcyclohexanone in a well-ventilated area, preferably

within a chemical fume hood.[1]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

Hygiene: Wash hands thoroughly after handling.[1] Remove and wash contaminated clothing

before reuse.[1]

Ignition Sources: Keep away from heat, sparks, and open flames.[1]

Storage Protocol:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area.[1]

Incompatibles: Store away from incompatible substances, such as strong oxidizing agents.

[1]

Safety Equipment: Ensure an eyewash facility and a safety shower are readily accessible in

the storage and handling areas.[1]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate risks and ensure environmental protection.

Spill Cleanup Protocol:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[1]

Ventilate: Ensure adequate ventilation of the spill area.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
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Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,

labeled container for disposal.[1]

Prevention: Prevent runoff from entering storm sewers and ditches.[1]

Disposal Protocol:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3 and

consult state and local regulations for complete classification.[1]

Waste Collection: Designate a specific, properly labeled, and sealed container for 2-tert-
Butylcyclohexanone waste.

Contaminated Materials: Any materials, such as gloves or absorbent pads, that are grossly

contaminated with 2-tert-Butylcyclohexanone must also be disposed of as hazardous

waste in the same designated container.[2]

Empty Containers: Empty containers may retain product residue and can be dangerous.[1]

Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

sparks, or open flames.[1] Triple-rinse empty containers with a suitable solvent (e.g., acetone

or ethanol), collecting the rinsate as hazardous waste.[2] After triple-rinsing and defacing the

label, the container can be disposed of as regular trash.[2]

Final Disposal: Arrange for the disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company once it is full (no more than 90% capacity) or has reached the maximum

storage time.[2]

Workflow for Handling 2-tert-Butylcyclohexanone
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Caption: Workflow for handling 2-tert-Butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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